Cas no 1758-88-9 (2-Ethyl-1,4-dimethylbenzene)

• Product Name: 2-Ethyl-1,4-dimethylbenzene
• CAS No: 1758-88-9
• MF: C₁₀H₁₄
• MW: 134.218163013458
• MDL: MFCD00059233
• CID: 161192
• PubChem ID: 87569549
• Update Time: 2025-11-02

2-Ethyl-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1,4-dimethylbenzene
• Benzene,2-ethyl-1,4-dimethyl-
• 1,4-Dimethyl-2-ethylbenzene1000µg
• 1-Ethyl-2,5-dimethylbenzene
• 2,5-Dimethylethylbenzene
• 2-ethyl-1,4-dimethyl-benzene
• 2-ethyl-4-methyltoluene
• Benzene,2-ethyl-1,4-dimethyl
• Ethyl-2,5-dimethylbenzene
• ethyl-p-xylene
• p-Xylene,2-ethyl
• 2-ETHYL-P-XYLENE
• p-Xylene, 2-ethyl-
• 2,5-Dimethyl-1-ethylbenzene
• 1,4-Dimethyl-3-ethylbenzene
• 2-ethyl-1,4-dimethyl-benzen
• 1,4-DIMETHYL-2-ETHYLBENZENE
• 2-ETHYL-P-XYLENE 98+%
• MFCD00059233
• FT-0690895
• NS00025774
• BAA75888
• DS-2976
• 1,4-Dimethyl-2-ethyl benzene
• NSC 74186
• A881547
• T71937
• InChI=1/C10H14/c1-4-10-7-8(2)5-6-9(10)3/h5-7H,4H2,1-3H
• EINECS 217-158-3
• 1758-88-9
• 1,4-dimethyl-2-ethyl-benzene
• AXIUBBVSOWPLDA-UHFFFAOYSA-N
• E0279
• DTXSID0061951
• CS-0206595
• NSC74186
• Q63391958
• NSC-74186
• AKOS016846194
• Benzene, 2-ethyl-1,4-dimethyl-
• DTXCID5035587

• MDL： MFCD00059233
• Inchi： 1S/C10H14/c1-4-10-7-8(2)5-6-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： AXIUBBVSOWPLDA-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C=CC=1C)CC

Computed Properties

• Exact Mass: 134.11000
• Monoisotopic Mass: 134.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.88
• Melting Point: -54°C(lit.)
• Boiling Point: 187°C
• Flash Point: 58.9±7.3 °C
• Refractive Index: 1.5010 to 1.5050
• PSA: 0.00000
• LogP: 2.86580
• Solubility: Not determined
• Vapor Pressure: 0.9±0.2 mmHg at 25°C

2-Ethyl-1,4-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3295 3/PG III
• Safety Instruction： H226
• HazardClass：3
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2-Ethyl-1,4-dimethylbenzene

Comprehensive Guide to 2-Ethyl-1,4-dimethylbenzene (CAS No. 1758-88-9): Properties, Applications, and Industry Insights

2-Ethyl-1,4-dimethylbenzene (CAS No. 1758-88-9), also known as 1,4-dimethyl-2-ethylbenzene, is a specialized aromatic hydrocarbon widely used in industrial and research applications. This compound belongs to the alkyl-substituted benzene family, featuring a unique molecular structure with two methyl groups and one ethyl group attached to a benzene ring. Its chemical formula is C₁₀H₁₄, and it exhibits distinct physical and chemical properties that make it valuable across multiple sectors.

The growing interest in aromatic hydrocarbon derivatives like 2-Ethyl-1,4-dimethylbenzene stems from their versatility in organic synthesis and industrial processes. Researchers frequently search for "CAS 1758-88-9 uses" or "2-Ethyl-1,4-dimethylbenzene synthesis," reflecting the compound's relevance in modern chemistry. Its balanced volatility and solvent properties position it as a potential candidate for specialty solvents and intermediate chemicals in pharmaceutical and material science applications.

From a molecular perspective, 2-Ethyl-1,4-dimethylbenzene demonstrates interesting characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a boiling point ranging between 195-205°C. Its alkyl-substituted structure contributes to moderate polarity, making it soluble in common organic solvents while being practically insoluble in water. These properties align with current industry trends favoring tailored hydrocarbon solvents for specific applications where precise solubility parameters are required.

The applications of CAS 1758-88-9 span several technical fields. In organic chemistry research, it serves as a building block for more complex molecules, particularly in studies involving aromatic substitution reactions. The material science sector values this compound for its potential in polymer modification and as a component in specialty coatings formulations. Recent patent literature reveals growing interest in using ethyl-dimethylbenzene isomers as precursors for advanced materials, answering frequent search queries about "innovative uses of alkylbenzenes."

Market analysis indicates steady demand for 2-Ethyl-1,4-dimethylbenzene in the fine chemicals sector. Manufacturers are responding to inquiries about "high-purity 1758-88-9 suppliers" by developing improved purification techniques. The compound's niche applications in electronic materials and performance additives have sparked particular interest among Asian and North American markets, where research into advanced organic materials is intensifying.

Environmental and safety considerations for 2-Ethyl-1,4-dimethylbenzene follow standard protocols for alkyl aromatic compounds. While not classified as highly hazardous, proper handling procedures should be observed, including adequate ventilation and personal protective equipment. This aligns with increasing online searches for "safe handling of dimethylbenzene derivatives" and "alkylbenzene storage guidelines," reflecting growing industry awareness of chemical safety best practices.

Future developments surrounding CAS 1758-88-9 may focus on its potential in green chemistry applications. Researchers are investigating whether this compound could serve as a platform for developing more sustainable aromatic chemicals, addressing frequent queries about "eco-friendly benzene derivatives." The compound's structural features make it a candidate for catalytic transformation into higher-value products, potentially opening new market opportunities in renewable materials and bio-based chemistry.

For laboratories and industries working with 2-Ethyl-1,4-dimethylbenzene, analytical methods typically include gas chromatography (GC) and spectroscopic techniques for quality control. The compound's distinct aromatic proton NMR signature and mass spectral fragmentation pattern make identification straightforward, answering common technical questions about "characterization of ethyl-dimethylbenzenes." These analytical aspects are particularly important for users seeking "CAS 1758-88-9 specifications" for research or commercial purposes.

In conclusion, 2-Ethyl-1,4-dimethylbenzene (CAS No. 1758-88-9) represents an important member of the alkylated benzene family with diverse scientific and industrial applications. Its unique combination of physical properties and chemical reactivity continues to attract attention from researchers and manufacturers alike. As the chemical industry evolves toward more specialized and sustainable solutions, compounds like 1,4-dimethyl-2-ethylbenzene are likely to see expanded applications in emerging technologies and advanced material development.